Cas no 2138044-50-3 (2-4-(difluoromethyl)thiophen-3-yl-2,2-difluoroacetic acid)

• Product Name: 2-4-(difluoromethyl)thiophen-3-yl-2,2-difluoroacetic acid
• CAS No: 2138044-50-3
• MF: C₇H₄F₄O₂S
• MW: 228.164074897766
• CID: 6388794
• PubChem ID: 165490415
• Update Time: 2025-05-19

2-4-(difluoromethyl)thiophen-3-yl-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(difluoromethyl)thiophen-3-yl-2,2-difluoroacetic acid
• 2-[4-(difluoromethyl)thiophen-3-yl]-2,2-difluoroacetic acid
• EN300-1139212
• 2138044-50-3

• Inchi： 1S/C7H4F4O2S/c8-5(9)3-1-14-2-4(3)7(10,11)6(12)13/h1-2,5H,(H,12,13)
• InChI Key： HLDXTHVQTXELFW-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)F)C(=C1)C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 227.98681319g/mol
• Monoisotopic Mass: 227.98681319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-4-(difluoromethyl)thiophen-3-yl-2,2-difluoroacetic acid

2-4-(Difluoromethyl)Thiophen-3-Yl-2,2-Difluoroacetic Acid: A Comprehensive Overview

2-4-(Difluoromethyl)Thiophen-3-Yl-2,2-Difluoroacetic Acid, with the CAS number 2138044-50-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a difluoromethyl group and a 2,2-difluoroacetic acid moiety. The presence of fluorine atoms in the molecule introduces interesting electronic and steric properties, making it a valuable compound for various applications.

The thiophene ring in 2,2-difluoroacetic acid derivatives is known for its aromaticity and stability. The substitution pattern on the thiophene ring plays a crucial role in determining the compound's reactivity and functionality. In this case, the difluoromethyl group attached to the thiophene ring at the 4-position adds further complexity to the molecule's electronic structure. This substitution pattern is not only unique but also contributes to the compound's potential as a building block in organic synthesis.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The presence of fluorine atoms in 2,2-difluoroacetic acid derivatives enhances their lipophilicity and bioavailability, making them promising candidates for pharmaceutical applications. Additionally, the thiophene ring's inherent aromaticity and ability to participate in π-π interactions make this compound suitable for use in supramolecular chemistry and nanotechnology.

The synthesis of 2-4-(difluoromethyl)thiophen-3-yl compounds involves a series of well-established organic reactions. The key steps typically include the preparation of the thiophene ring, followed by substitution reactions to introduce the difluoromethyl group and the 2,2-difluoroacetic acid moiety. These reactions are optimized to ensure high yields and purity, which are critical for downstream applications.

In terms of applications, 2,2-difluoroacetic acid derivatives have shown potential in several areas. For instance, their ability to act as ligands in metal coordination chemistry has been explored in recent research. The fluorinated groups can coordinate with metal ions, leading to the formation of stable metal complexes with unique magnetic and optical properties. These complexes have potential applications in catalysis and sensing technologies.

Moreover, the compound's electronic properties make it a candidate for use in organic electronics. The combination of fluorine atoms and aromatic rings can influence charge transport properties, which is essential for materials used in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that such fluorinated thiophene derivatives can exhibit improved charge carrier mobility compared to their non-fluorinated counterparts.

The environmental impact of cas no 2138044-50-3 compounds is another area of interest. Fluorinated compounds are known for their persistence in the environment due to strong carbon-fluorine bonds. However, recent research has focused on developing methods to degrade these compounds efficiently using advanced oxidation processes or microbial degradation techniques. Understanding their environmental fate is crucial for ensuring sustainable use.

In conclusion, cas no 2138044-50-3, or 2-4-(difluoromethyl)thiophen-3-yl-2,2-difluoroacetic acid, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and properties make it an attractive candidate for further research and development. As new insights into its synthesis, properties, and applications continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.